Cas no 1781643-66-0 (5-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 5-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde
• CAS No: 1781643-66-0
• MF: C₅H₂F₃NO₂
• MW: 165.070091724396
• CID: 5462707
• Update Time: 2023-08-28

5-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde
• AT18650
• 5-(TRIFLUOROMETHYL)OXAZOLE-4-CARBALDEHYDE
• Z2732487861
• 4-Oxazolecarboxaldehyde, 5-(trifluoromethyl)-

• Inchi： 1S/C5H2F3NO2/c6-5(7,8)4-3(1-10)9-2-11-4/h1-2H
• InChI Key： UWHHINQTWSOJHM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=CO1)(F)F

Computed Properties

• Exact Mass: 165.00376279 g/mol
• Monoisotopic Mass: 165.00376279 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.07
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1